![molecular formula C18H26N2O3S B4385752 N-cyclohexyl-2-methyl-5-(1-pyrrolidinylsulfonyl)benzamide](/img/structure/B4385752.png)
N-cyclohexyl-2-methyl-5-(1-pyrrolidinylsulfonyl)benzamide
Overview
Description
Synthesis Analysis
Benzamides can be synthesized starting from benzoic acids and amine derivatives . The reaction can be performed through direct condensation of benzoic acids and amines under certain conditions .Molecular Structure Analysis
The structure of benzamides can be confirmed using IR, 1H NMR, and 13C NMR spectroscopy, and elemental analysis techniques .Chemical Reactions Analysis
The preparation of benzamide derivatives can be achieved through a green, rapid, mild, and highly efficient pathway . The reaction was performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a certain catalyst .Physical And Chemical Properties Analysis
The physical and chemical properties of a specific benzamide compound can vary depending on its structure. For example, benzamide is a white solid or colorless crystals and is slightly soluble in water .Scientific Research Applications
- MLS001160543 has demonstrated in vitro antioxidant activity. It scavenges free radicals and chelates metal ions, making it potentially useful in combating oxidative stress-related diseases .
- In vitro studies have evaluated MLS001160543’s antibacterial activity against both gram-positive and gram-negative bacteria .
- Benzamides serve as building blocks in drug discovery due to their diverse pharmacological activities .
Antioxidant Activity
Antibacterial Properties
Anti-Inflammatory Applications
Analgesic Potential
Drug Discovery and Medicinal Chemistry
Industrial Applications
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-cyclohexyl-2-methyl-5-pyrrolidin-1-ylsulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O3S/c1-14-9-10-16(24(22,23)20-11-5-6-12-20)13-17(14)18(21)19-15-7-3-2-4-8-15/h9-10,13,15H,2-8,11-12H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYKCXEXJOIMRLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)C(=O)NC3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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